Cas no 1335094-10-4 (2-Bromo-4-fluoro-6-iodophenol)

• Product Name: 2-Bromo-4-fluoro-6-iodophenol
• CAS No: 1335094-10-4
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 5074758
• Update Time: 2025-10-31

2-Bromo-4-fluoro-6-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-6-iodophenol
• 2-Bromo-4-fluoro-6-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-4-1-3(8)2-5(9)6(4)10/h1-2,10H
• InChI Key： UGXMINDIBRLKSZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1O)Br)F

Computed Properties

• Exact Mass: 315.84
• Monoisotopic Mass: 315.84
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-4-fluoro-6-iodophenol

Professional Introduction to 2-Bromo-4-fluoro-6-iodophenol (CAS No. 1335094-10-4)

2-Bromo-4-fluoro-6-iodophenol, with the chemical identifier CAS No. 1335094-10-4, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This heterocyclic aromatic compound features a unique structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple halogen atoms, specifically bromine and iodine, along with a fluorine substituent, enhances its reactivity and utility in organic synthesis.

The compound's structure consists of a benzene ring substituted with bromine at the 2-position, fluorine at the 4-position, and iodine at the 6-position. This arrangement imparts distinct electronic properties that are highly favorable for further functionalization. In recent years, such halogenated aromatic compounds have garnered considerable attention due to their role in developing novel therapeutic agents. The halogen atoms can participate in various chemical reactions, including cross-coupling reactions, which are pivotal in constructing complex molecular frameworks.

One of the most compelling aspects of 2-Bromo-4-fluoro-6-iodophenol is its versatility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of kinases and other enzymes involved in cancer metabolism. The compound's ability to undergo selective functionalization allows chemists to tailor its properties for specific applications, making it an indispensable tool in drug discovery.

Recent advancements in synthetic methodologies have further expanded the applications of 2-Bromo-4-fluoro-6-iodophenol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in modifying its structure. These reactions enable the introduction of new functional groups while preserving the integrity of the halogenated core. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

In addition to its role in drug development, 2-Bromo-4-fluoro-6-iodophenol has been explored in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and optoelectronic materials. Furthermore, its structural motifs have inspired the design of novel pesticides and herbicides with improved efficacy and environmental safety profiles.

The synthesis of 2-Bromo-4-fluoro-6-iodophenol typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine is often achieved through electrophilic aromatic substitution reactions, while fluorination can be accomplished using fluorinating agents such as Selectfluor or DAST (Diethylaminosulfur trifluoride). The final step involves iodination, which can be performed using iodinating agents like N-Iodosuccinimide (NIS) or Iodine monochloride (ICl).

The compound's handling requires adherence to standard laboratory protocols to ensure safety and purity. While it is not classified as a hazardous material under current regulations, proper storage conditions are essential to prevent degradation. Stability studies indicate that 2-Bromo-4-fluoro-6-iodophenol remains stable under inert conditions but may decompose upon exposure to moisture or strong oxidizing agents.

Recent research has highlighted the importance of halogenated aromatic compounds in developing next-generation therapeutics. For example, studies have shown that incorporating halogens into kinase inhibitors can significantly improve their potency and selectivity. The ability of 2-Bromo-4-fluoro-6-iodophenol to serve as a precursor for such inhibitors underscores its significance in modern medicinal chemistry.

The compound's role in click chemistry has also been explored recently. Click reactions provide a rapid and efficient means of constructing complex molecules from simple precursors. By serving as a versatile building block, 2-Bromo-4-fluoro-6-iodophenol has enabled the synthesis of novel compounds with potential therapeutic applications.

In conclusion, 2-Bromo-4-fluoro-6-iodophenol (CAS No. 1335094-10-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemists working on drug discovery and material development. As research continues to uncover new applications for halogenated aromatic compounds, compounds like this will undoubtedly play an increasingly important role in advancing scientific and technological innovation.